5-Phenyl-1,2,3,4-tetrahydropyridazino[3,4-d]pyrimidine

• Molecular Formula: C12H12N4
• Molecular Weight: 212.25 g/mol
• IUPAC Name: 5-phenyl-1,2,3,4-tetrahydropyrimido[4,5-c]pyridazine
• InChI: InChI=1S/C12H12N4/c1-2-4-9(5-3-1)11-10-6-7-15-16-12(10)14-8-13-11/h1-5,8,15H,6-7H2,(H,13,14,16)
• InChI Key: RKZMXZBTVFIBEO-UHFFFAOYSA-N
• Canonical SMILES: C1CNNC2=NC=NC(=C21)C3=CC=CC=C3

Description

5-Phenyl-1,2,3,4-tetrahydropyridazino[3,4-d]pyrimidine is a useful research compound. Its molecular formula is C12H12N4 and its molecular weight is 212.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 4-chloro-5-(2-chloroethyl)-6-phenylpyrimidine (150 mg) in dry THF (10 mL), hydrazine (5 mL, 1.0M in THF) was slowly added under nitrogen atmosphere at room temperature. The reaction mixture was stirred at 60° C. for 5 hours and solvents were removed under reduced pressure. The resulting oil was purified by column chromatography using MeOH/CHCl3 (0.5:9.5) as eluent to afford 5-phenyl-1,2,3,4-tetrahydropyridazino[3,4-d]pyrimidine (45 mg) as colorless oily liquid. 1H NMR (DMSO-d6): δ 2.63-2.65 (t, 2H), 2.79-2.81 (t, 2H), 4.93-4.97 (t, 1H), 7.43-7.48 (m, 3H), 7.56-7.59 (m, 2H), 8.29 (s, 1H), 8.69 (s, 1H).